Cas no 1053080-25-3 (N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide)
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-[[2,3-dihydro-2-(1-methylethyl)-3-oxoimidazo[1,2-c]quinazolin-5-yl]thio]-N-(4-methylphenyl)-
- N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide
-
- Inchi: 1S/C22H22N4O2S/c1-13(2)19-21(28)26-20(25-19)16-6-4-5-7-17(16)24-22(26)29-12-18(27)23-15-10-8-14(3)9-11-15/h4-11,13,19H,12H2,1-3H3,(H,23,27)
- InChI Key: RLOJIDGNZLESIH-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1)(=O)CSC1N2C(=O)C(C(C)C)N=C2C2=C(N=1)C=CC=C2
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6548-3013-2μmol |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-5μmol |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-10μmol |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-20μmol |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-1mg |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-2mg |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-3mg |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-4mg |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-5mg |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6548-3013-10mg |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide |
1053080-25-3 | 10mg |
$79.0 | 2023-09-08 |
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide
Introduction to N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide and Its Significance in Modern Chemical Biology
N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide, a compound with the CAS number 1053080-25-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate scaffold of this molecule, featuring a combination of imidazo[1,2-c]quinazoline and sulfanyl functional groups, makes it a promising candidate for further investigation in drug discovery and therapeutic development.
The< strong>imidazo[1,2-c]quinazoline core is a well-known pharmacophore that has been extensively studied for its role in various biological processes. This motif is particularly interesting because it can be found in several FDA-approved drugs, highlighting its therapeutic relevance. The presence of a< strong>3-oxo group and a< strong>propan-2-yl substituent further enhances the structural diversity of the molecule, potentially influencing its pharmacokinetic properties and biological interactions. The sulfanyl group at the acetamide position adds another layer of complexity, which could be exploited for modulating receptor binding or enhancing metabolic stability.
In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The< strong>N-(4-methylphenyl) moiety in this compound may play a crucial role in influencing its interaction with biological targets. This part of the molecule could potentially engage with specific receptors or enzymes involved in inflammation, making it a valuable tool for studying disease mechanisms and developing new therapeutic strategies.
The synthesis and characterization of this compound have been areas of active research. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as multi-step organic synthesis, including cyclization reactions and functional group transformations, have been crucial in obtaining high yields and purity. Additionally, spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structural integrity of the compound.
The pharmacological evaluation of N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide has revealed intriguing properties that warrant further exploration. Preclinical studies have suggested potential activity in modulating pathways associated with cancer progression and immune regulation. The< strong>sulfanyl group has been identified as a key feature that contributes to its bioactivity by facilitating interactions with biological targets. This finding aligns with broader trends in drug discovery where sulfanyl-containing compounds are increasingly recognized for their therapeutic potential.
The< strong>CAS number 1053080-25-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. This standardized nomenclature is essential for researchers who are working on similar compounds or conducting comparative studies. The CAS registry number also facilitates the integration of this compound into larger datasets used for computational modeling and drug screening programs.
In conclusion, N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide represents a significant contribution to the field of chemical biology. Its complex structure and diverse functional groups make it a promising candidate for further research into various therapeutic applications. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments for complex diseases.
1053080-25-3 (N-(4-methylphenyl)-2-{[3-oxo-2-(propan-2-yl)-2H,3H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)